2-tert-butyl-5-fluoro-4-methyl-6-(4-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 2-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-[1,3]thiazolo[4,5-c]pyridine
• InChI: InChI=1S/C19H23FN6S/c1-12-15(20)16(24-17(22-12)19(2,3)4)25-7-9-26(10-8-25)18-23-13-11-21-6-5-14(13)27-18/h5-6,11H,7-10H2,1-4H3
• InChI Key: FBJNUZSVXFIOCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC4=C(S3)C=CN=C4)F
• Molecular Formula: C19H23FN6S
• Molecular Weight: 386.5 g/mol
• CAS No.: 2640967-20-8

Description

This compound features a pyrimidine core substituted with a tert-butyl group at position 2, fluoro at position 5, and methyl at position 4. Position 6 is functionalized with a piperazine moiety linked to a [1,3]thiazolo[4,5-c]pyridine heterocycle. The thiazolo-pyridine-piperazine extension likely contributes to solubility and receptor engagement.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Analogues

The compound shares structural motifs with arylpiperazines and pyrimidine derivatives. Below is a comparative analysis with MK59 (RTC81) (44) , a pyrazolo[1,5-a]pyrimidin-7(4H)-one derivative synthesized in the referenced study.

Feature	Target Compound	MK59 (RTC81) (44)
Core Structure	Pyrimidine	Pyrazolo[1,5-a]pyrimidin-7(4H)-one
Key Substituents	- 2-tert-butyl - 5-fluoro - 4-methyl - Thiazolo-pyridine-piperazine	- 2-tert-butyl - 5-phenyl
Piperazine Linker	Present (linked to thiazolo-pyridine)	Absent
Heterocyclic Extension	[1,3]Thiazolo[4,5-c]pyridine	Phenyl group at position 5
Therapeutic Implications	Likely targets kinases or GPCRs due to pyrimidine-thiazolo scaffold	Pyrazolopyrimidinones are associated with phosphodiesterase (PDE) or kinase inhibition

Functional Differences

Core Heterocycle: The pyrimidine core in the target compound contrasts with MK59’s pyrazolopyrimidinone system. Pyrimidines are often utilized for their planar geometry and hydrogen-bonding capacity, whereas pyrazolopyrimidinones (e.g., MK59) are explored for PDE inhibition. The thiazolo-pyridine extension in the target compound introduces sulfur and nitrogen atoms, which may improve metal-binding properties or modulate redox activity compared to MK59’s phenyl group.

Substituent Effects: Fluoro vs. Fluorine’s electronegativity may also strengthen target binding. tert-Butyl Group: Both compounds feature a tert-butyl substituent, which likely improves metabolic stability by blocking oxidative degradation pathways.

Piperazine Linker :

• The target compound’s piperazine-thiazolo-pyridine chain may enhance solubility and confer selectivity for receptors requiring extended binding pockets (e.g., serotonin or dopamine receptors). MK59 lacks this motif, suggesting divergent pharmacological profiles.

Pharmacological and Physicochemical Properties (Hypothetical Analysis)

While specific data for the target compound are unavailable in the provided evidence, general trends can be inferred:

Property	Target Compound (Predicted)	MK59 (RTC81) (44)
Molecular Weight	~450–500 g/mol	280 g/mol (reported in synthesis)
logP	~3.5–4.2 (moderate lipophilicity)	~2.8–3.5
Solubility	Moderate (piperazine improves aqueous solubility)	Low (phenyl group increases hydrophobicity)
Metabolic Stability	High (tert-butyl and fluorine resist oxidation)	Moderate (phenyl may undergo CYP450-mediated metabolism)